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Compound of Interest

Compound Name: (Rac)-Lartesertib

CAS No.: 2020089-41-0

Cat. No.: B10831599

Get Quote

Technical Support Center: (Rac)-Lartesertib
This technical support center provides best practices for the long-term storage of (Rac)-
Lartesertib, along with troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of solid (Rac)-Lartesertib?

A1: For long-term storage of solid (Rac)-Lartesertib, it is recommended to store the compound

at -20°C. Under these conditions, the solid compound is expected to be stable for up to three

years. While (Rac)-Lartesertib may be shipped at room temperature, this is for the short

duration of transit, and it should be transferred to the recommended storage conditions upon

receipt.[1]

Q2: How should I store stock solutions of (Rac)-Lartesertib?
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A2: Stock solutions of (Rac)-Lartesertib's isoform, Lartesertib, are recommended to be stored

at -80°C for up to 6 months, or at -20°C for up to 1 month.[2] To minimize freeze-thaw cycles, it

is advisable to aliquot the stock solution into smaller, single-use volumes.

Q3: My (Rac)-Lartesertib appears as a thin film or powder that is hard to see in the vial. Is this

normal?

A3: Yes, this is normal, especially for small quantities. The compound can coat the walls or

bottom of the vial during shipping. When preparing your stock solution, ensure that the solvent

comes into contact with all interior surfaces of the vial to dissolve all of the compound.

Q4: What are the initial signs that my (Rac)-Lartesertib may have degraded?

A4: Visual indicators of degradation can include a change in color or the appearance of

clumping. However, the most reliable way to assess degradation is through analytical methods

such as High-Performance Liquid Chromatography (HPLC) to check for a decrease in the

parent compound peak and the appearance of new impurity peaks.

Q5: Can I store (Rac)-Lartesertib in a desiccator?

A5: Yes, storing solid (Rac)-Lartesertib in a desiccator at the recommended temperature can

provide additional protection against moisture, which is a potential factor in degradation. This is

particularly important if the compound is stored in a location with high humidity.
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Issue Possible Cause Troubleshooting Steps

Inconsistent experimental

results

Compound degradation due to

improper storage.

1. Verify that the solid

compound and any stock

solutions have been stored at

the recommended

temperatures (-20°C for solid,

-80°C for stock solutions). 2.

Assess the purity of your

(Rac)-Lartesertib sample using

HPLC (see Experimental

Protocols section). 3. Prepare

fresh stock solutions from a

new or properly stored solid

sample.

Precipitation observed in stock

solution upon thawing

Poor solubility or

supersaturation.

1. Gently warm the vial in a

water bath (not exceeding

37°C) and vortex to redissolve

the precipitate. 2. If

precipitation persists, consider

preparing a fresh, less

concentrated stock solution. 3.

Ensure the solvent used (e.g.,

DMSO) is of high purity and

anhydrous.

Loss of compound activity in

cell-based assays
Degradation in culture media.

1. Prepare fresh dilutions of

(Rac)-Lartesertib in media for

each experiment. 2. Minimize

the exposure of the compound

to light and elevated

temperatures during

experimental setup. 3. Perform

a time-course experiment to

assess the stability of the

compound in your specific cell

culture media.
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Appearance of new peaks in

HPLC analysis
Chemical degradation.

1. Compare the chromatogram

to a reference standard or a

freshly prepared sample. 2. If

new peaks are present, this

indicates degradation. The

compound should not be used

for experiments where precise

concentration is critical. 3.

Consider performing a forced

degradation study (see

Experimental Protocols

section) to identify potential

degradation products.[3][4][5]

[6]

Data Presentation
Table 1: Recommended Long-Term Storage Conditions for (Rac)-Lartesertib

Form
Storage

Temperature

Recommended

Duration
Key Considerations

Solid -20°C Up to 3 years

Store in a tightly

sealed container,

protected from light

and moisture. A

desiccator can be

used for additional

protection.

Stock Solution (in

DMSO)
-20°C Up to 1 month[2]

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Stock Solution (in

DMSO)
-80°C Up to 6 months[2]

Preferred for longer-

term storage of

solutions. Aliquot into

single-use vials.
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Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for (Rac)-
Lartesertib Purity Assessment
This protocol provides a general method for assessing the purity of (Rac)-Lartesertib and

detecting degradation products. Optimization may be required for your specific instrumentation

and sample matrix.

1. Instrumentation and Columns:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

2. Mobile Phase and Gradient:

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30.1-35 min: Return to 95% A, 5% B (re-equilibration)

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Column Temperature: 30°C
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3. Sample Preparation:

Prepare a stock solution of (Rac)-Lartesertib in DMSO (e.g., 10 mg/mL).

Dilute the stock solution with the initial mobile phase composition (95:5 Water:Acetonitrile

with 0.1% Formic Acid) to a final concentration of approximately 50 µg/mL.

4. Analysis:

Inject the prepared sample and analyze the chromatogram for the main peak corresponding

to (Rac)-Lartesertib and any impurity peaks. The purity can be calculated based on the

peak area percentages.

Protocol 2: Forced Degradation Study of (Rac)-
Lartesertib
This study is designed to identify potential degradation pathways and products under stress

conditions.[3][4][5][6]

1. Acidic Hydrolysis:

Dissolve (Rac)-Lartesertib in 0.1 M HCl to a final concentration of 1 mg/mL.

Incubate at 60°C for 24 hours.

Neutralize with 0.1 M NaOH.

Analyze by HPLC.

2. Basic Hydrolysis:

Dissolve (Rac)-Lartesertib in 0.1 M NaOH to a final concentration of 1 mg/mL.

Incubate at 60°C for 24 hours.

Neutralize with 0.1 M HCl.

Analyze by HPLC.
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3. Oxidative Degradation:

Dissolve (Rac)-Lartesertib in a solution of 3% hydrogen peroxide to a final concentration of

1 mg/mL.

Incubate at room temperature for 24 hours, protected from light.

Analyze by HPLC.

4. Thermal Degradation (Solid State):

Place a small amount of solid (Rac)-Lartesertib in a controlled temperature oven at 80°C for

72 hours.

Allow to cool, then prepare a solution for HPLC analysis.

5. Photolytic Degradation:

Expose a solution of (Rac)-Lartesertib (1 mg/mL in a suitable solvent like methanol or

acetonitrile) to a photostability chamber with a light intensity of 1.2 million lux hours and an

integrated near-ultraviolet energy of 200 watt-hours/square meter.

Analyze by HPLC.
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Figure 1. Troubleshooting Workflow for (Rac)-Lartesertib Stability Issues
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Caption: Troubleshooting workflow for (Rac)-Lartesertib stability issues.
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Figure 2. ATM Signaling Pathway and Inhibition by (Rac)-Lartesertib
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Caption: ATM signaling pathway and its inhibition by (Rac)-Lartesertib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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